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Compound of Interest

Compound Name: Tupichinol C

Cat. No.: B10853569 Get Quote

CAS Number: 118204-66-3

This technical guide provides a comprehensive overview of Tupichinol C, a flavan compound

isolated from the plant Tupistra chinensis. This document is intended for researchers,

scientists, and professionals in drug development, offering detailed information on its chemical

properties, isolation, and biological activities.

Chemical and Physical Properties
Tupichinol C is a flavonoid with the molecular formula C15H14O3 and a molecular weight of

242.27 g/mol .[1] Its systematic IUPAC name is (2R)-2-(4-hydroxyphenyl)-3,4-dihydro-2H-

chromen-7-ol.[1] While specific experimental data on its melting point, boiling point, and

solubility are not readily available in the public domain, its structural characteristics as a flavan

suggest it is likely a solid at room temperature with limited solubility in water and better

solubility in organic solvents.

Table 1: Chemical and Physical Properties of Tupichinol C
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Property Value Source

CAS Number 118204-66-3 [1]

Molecular Formula C15H14O3 [1]

Molecular Weight 242.27 g/mol [1]

IUPAC Name
(2R)-2-(4-hydroxyphenyl)-3,4-

dihydro-2H-chromen-7-ol
[1]
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Spectroscopic Data
Detailed 1H and 13C Nuclear Magnetic Resonance (NMR) spectral data for Tupichinol C are

crucial for its identification and structural confirmation. Although a specific spectrum for

Tupichinol C is not provided in the search results, typical chemical shift ranges for flavan

structures can be inferred from general NMR principles. The proton NMR spectrum would be

expected to show signals corresponding to the aromatic protons on the two phenyl rings and

the aliphatic protons of the dihydropyran ring. The 13C NMR spectrum would display distinct

signals for each of the 15 carbon atoms, with the chemical shifts indicating their electronic

environment.

Experimental Protocols
Isolation of Flavanoids from Tupistra chinensis

While a specific protocol for the isolation of Tupichinol C is not detailed in the provided search

results, a general procedure for the isolation of flavans and other compounds from Tupistra

chinensis can be outlined. This typically involves solvent extraction of the plant material

followed by chromatographic separation.

General Experimental Workflow for Isolation
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Caption: General workflow for the isolation of Tupichinol C.
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Biological Activity and Signaling Pathways
The biological activities of Tupichinol C have not been as extensively studied as those of other

compounds from Tupistra chinensis, such as Tupichinol E. However, flavonoids as a class are

known to possess a wide range of pharmacological effects, including antioxidant, anti-

inflammatory, and anticancer properties.

Much of the available research on the biological effects of compounds from Tupistra chinensis

has focused on Tupichinol E, which has been shown to inhibit the growth of breast cancer cells

(MCF-7 and MDA-MB-231) in a time- and dose-dependent manner.[2][3] Tupichinol E induces

apoptosis in MCF-7 cells, accompanied by the activation of caspase 3, and causes cell cycle

arrest in the G2/M phase.[2][3] Molecular docking studies suggest that Tupichinol E has a

strong binding affinity for the Epidermal Growth Factor Receptor (EGFR).[2]

Given the structural similarity of flavonoids, it is plausible that Tupichinol C may exhibit similar

biological activities. However, specific experimental data on the cytotoxicity, anti-inflammatory

effects, and the signaling pathways modulated by Tupichinol C are currently lacking in the

reviewed literature. Further research is required to elucidate the specific biological functions

and mechanisms of action of Tupichinol C.

Potential Signaling Pathways to Investigate for Tupichinol C

Based on the known activities of other flavonoids and related compounds, the following

signaling pathways represent potential targets for Tupichinol C that warrant investigation:
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Caption: Potential signaling pathways modulated by Tupichinol C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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